Cas no 2137572-99-5 (2,2-Dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one)

• Product Name: 2,2-Dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• CAS No: 2137572-99-5
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6309750
• PubChem ID: 165466929
• Update Time: 2025-05-17

2,2-Dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one Chemical and Physical Properties

Names and Identifiers

• EN300-790577
• 2,2-dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one
• 2137572-99-5
• 2,2-Dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one

• Inchi： 1S/C13H21NO2/c1-11(2)8-12(9-11)7-10(15)14-13(12)3-5-16-6-4-13/h3-9H2,1-2H3,(H,14,15)
• InChI Key： RYZFBLGOMWGBQA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C1(CC(N2)=O)CC(C)(C)C1

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 2,2-Dimethyl-8-oxa-11-azadispiro[3.0.5^{5}.3^{4}]tridecan-12-one

Compound 2,2-Dimethyl-8-Oxa-11-Azadispiro[3.0.5^{5}.3^{4}]Tridecan-12-One: A Comprehensive Overview

The compound 2,2-Dimethyl-8-Oxa-11-Azadispiro[3.0.5^{5}.3^{4}]Tridecan-12-One (CAS No: 2137572-99-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by their unique spiro junctions—points where two rings are joined by a single atom. The spiro structure in this molecule contributes to its exceptional physical and chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of spiro compounds in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The 8-Oxa and 11-Aza substituents in this compound suggest the presence of oxygen and nitrogen atoms within the spiro framework, which can significantly influence its reactivity and stability. These functional groups are known to play a crucial role in intermolecular interactions, such as hydrogen bonding and π-π stacking, which are essential for biological activity.

The synthesis of 2,2-Dimethyl-8-Oxa-11-Azadispiro[3.0.5^{5}.3^{4}]Tridecan-12-One involves a multi-step process that typically includes ring-forming reactions, such as cyclization or condensation reactions. Researchers have explored various methodologies to optimize the synthesis of spiro compounds, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

In terms of applications, this compound has shown promise in the field of materials science, particularly in the development of advanced polymers and composites. The spiro structure imparts unique mechanical and thermal properties to the material, making it ideal for high-performance applications such as aerospace components and electronic devices. Additionally, its ability to form self-healing materials has been a topic of recent research, further expanding its potential uses.

From a biological standpoint, 2,2-Dimethyl-8-Oxa-11-Azadispiro[3.0.5^{5}.3^{4}]Tridecan-12-One has demonstrated moderate activity against various cancer cell lines in vitro. This suggests that it may serve as a lead compound for the development of anticancer drugs. However, further studies are required to elucidate its mechanism of action and to assess its toxicity profile in vivo.

The structural complexity of this compound also makes it an attractive candidate for use in nanotechnology applications. Its ability to self-assemble into nanostructures under specific conditions has been explored in recent studies, opening up new avenues for its use in drug delivery systems and sensors.

In conclusion, 2,2-Dimethyl-8-Oxa-11-Azadispiro[3.0.5^{5}.3^{4}]Tridecan-12-One (CAS No: 2137572-99-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spiro structure and functional groups make it an intriguing subject for both fundamental research and practical innovation. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in shaping future advancements in chemistry and materials science.